Cas no 1566145-35-4 (8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1566145-35-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4702031
• PubChem ID: 84618431
• Update Time: 2025-05-19

8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C9H10N2O2/c1-13-7-4-2-3-6-9(7)11-8(12)5-10-6/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key： DWUQFCQWKGCIAG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2OC)NCC1=O

Additional information on 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one

8-Methoxy-1,2,3,4-Tetrahydroquinoxalin-2-One: A Comprehensive Overview

8-Methoxy-1,2,3,4-tetrahydroquinoxalin-2-one, also known by its CAS number 1566145-35-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinoxalines, which are known for their diverse biological activities and potential applications in drug development. The structure of 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one features a quinoxaline ring system with a methoxy group at the 8-position and a ketone group at the 2-position. These functional groups contribute to its unique chemical properties and biological interactions.

The synthesis of 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one has been explored through various methodologies. Recent studies have focused on optimizing synthetic routes to enhance yield and purity. For instance, researchers have employed catalytic hydrogenation techniques to achieve selective reduction of quinoxaline derivatives. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

In terms of pharmacological activity, 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Recent research has highlighted its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

The methoxy group at the 8-position plays a crucial role in modulating the compound's pharmacokinetic properties. Studies have demonstrated that this substituent enhances bioavailability and stability in vivo. Furthermore, the ketone group at the 2-position contributes to the compound's ability to interact with specific protein targets, thereby influencing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 8-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one. These studies have provided insights into its binding affinity with various drug targets, such as kinases and receptors. Such findings are invaluable for guiding further optimization of the compound's structure to improve its therapeutic potential.

In conclusion,8-methoxy-1,2,,tetrahydroquinoxalinone represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic chemistry and pharmacology continue to unfold,
this compound is expected to play an increasingly important role in drug discovery efforts.